Cas no 1251548-43-2 (N-2-hydroxy-2-(thiophen-3-yl)ethylnaphthalene-1-carboxamide)

• Product Name: N-2-hydroxy-2-(thiophen-3-yl)ethylnaphthalene-1-carboxamide
• CAS No: 1251548-43-2
• MF: C₁₇H₁₅NO₂S
• MW: 297.3715031147
• CID: 6171550
• PubChem ID: 52992613
• Update Time: 2025-10-30

N-2-hydroxy-2-(thiophen-3-yl)ethylnaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(thiophen-3-yl)ethylnaphthalene-1-carboxamide
• N-(2-hydroxy-2-(thiophen-3-yl)ethyl)-1-naphthamide
• F5857-1202
• N-(2-hydroxy-2-thiophen-3-ylethyl)naphthalene-1-carboxamide
• AKOS024523489
• N-[2-hydroxy-2-(thiophen-3-yl)ethyl]naphthalene-1-carboxamide
• 1251548-43-2

• Inchi： 1S/C17H15NO2S/c19-16(13-8-9-21-11-13)10-18-17(20)15-7-3-5-12-4-1-2-6-14(12)15/h1-9,11,16,19H,10H2,(H,18,20)
• InChI Key： KEAUOBXSZDRDDL-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(C1=CC=CC2C=CC=CC1=2)=O)O

Computed Properties

• Exact Mass: 297.08234989g/mol
• Monoisotopic Mass: 297.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 77.6Ų

Additional information on N-2-hydroxy-2-(thiophen-3-yl)ethylnaphthalene-1-carboxamide

Research Brief on N-2-hydroxy-2-(thiophen-3-yl)ethylnaphthalene-1-carboxamide (CAS: 1251548-43-2)

N-2-hydroxy-2-(thiophen-3-yl)ethylnaphthalene-1-carboxamide (CAS: 1251548-43-2) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features combining a naphthalene core with a thiophene moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of N-2-hydroxy-2-(thiophen-3-yl)ethylnaphthalene-1-carboxamide involves a multi-step process that ensures high purity and yield. Key steps include the coupling of naphthalene-1-carboxylic acid with 2-hydroxy-2-(thiophen-3-yl)ethylamine, followed by purification using advanced chromatographic techniques. Recent advancements in synthetic methodologies have improved the scalability and efficiency of this process, making it more feasible for industrial applications.

Pharmacological studies have revealed that N-2-hydroxy-2-(thiophen-3-yl)ethylnaphthalene-1-carboxamide exhibits potent activity against specific biological targets. For instance, it has been shown to modulate the activity of certain enzymes and receptors involved in inflammatory pathways, suggesting potential applications in treating inflammatory diseases. Additionally, preliminary in vitro and in vivo studies indicate that the compound may possess anti-cancer properties, particularly in inhibiting the proliferation of certain cancer cell lines.

Mechanistic insights into the compound's action have been elucidated through structural-activity relationship (SAR) studies and molecular docking simulations. These studies highlight the importance of the thiophene and naphthalene moieties in binding to target proteins, providing a foundation for further optimization of the compound's efficacy and selectivity. Recent publications have also explored its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are critical for its development as a therapeutic agent.

Despite these promising findings, challenges remain in the development of N-2-hydroxy-2-(thiophen-3-yl)ethylnaphthalene-1-carboxamide. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further research. Ongoing studies are focused on derivatization and formulation strategies to overcome these limitations and enhance the compound's therapeutic potential.

In conclusion, N-2-hydroxy-2-(thiophen-3-yl)ethylnaphthalene-1-carboxamide (CAS: 1251548-43-2) represents a promising candidate in the field of medicinal chemistry. Its unique structural features, combined with its demonstrated biological activities, make it a valuable subject for continued research. Future studies should aim to further elucidate its mechanisms of action, optimize its pharmacological properties, and explore its potential in clinical applications.